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Compound of Interest

Compound Name: 3-Isopropoxy-1-propanol

Cat. No.: B086269

Essential Safety and Handling Guide for 3-
Isopropoxy-1-propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational plans, and disposal
procedures for handling 3-Isopropoxy-1-propanol in a laboratory setting. Adherence to these
guidelines is critical for ensuring personnel safety and regulatory compliance.

Immediate Hazard Assessment

3-Isopropoxy-1-propanol is a flammable liquid and poses several health risks.[1] It is crucial
to handle this chemical with appropriate personal protective equipment (PPE) in a well-
ventilated area and away from ignition sources.

Primary Hazards:

Flammable Liquid and Vapor: Presents a significant fire risk.[1]

Skin Irritation: Causes skin irritation upon contact.[1]

Serious Eye Irritation: Can cause serious damage to the eyes.[1]

Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.[1]
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Personal Protective Equipment (PPE) Selection

The selection of appropriate PPE is the first line of defense against exposure. The following
table summarizes recommended PPE for handling 3-lIsopropoxy-1-propanol.

PPE Category Recommended Equipment

Chemical splash goggles that meet ANSI/ISEA

Z87.1 standards. A face shield should be worn
Eye and Face ) . i o

in addition to goggles when there is a significant

risk of splashing.

Chemical-resistant gloves are mandatory.

Nitrile, butyl, or neoprene gloves are generally
Hand recommended for handling alcohols and ethers.

See the glove resistance table below for more

details.

A flame-resistant lab coat, fully buttoned, and

closed-toe shoes are required. For larger

Body iy : ,
guantities, a chemical-resistant apron may be
necessary.
All handling of 3-Isopropoxy-1-propanol should
Respiratory be conducted in a certified laboratory chemical

fume hood to minimize inhalation exposure.

Glove Selection and Chemical Resistance

Due to the lack of specific breakthrough time data for 3-lsopropoxy-1-propanol, the following
table provides data for structurally similar chemicals: 1-Propanol and Isopropyl Alcohol. This
information can be used as an estimate for selecting appropriate glove materials. It is
imperative to consult the specific glove manufacturer for chemical resistance data for 3-
Isopropoxy-1-propanol before use.
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General
1-Propanol Isopropyl Alcohol Recommendation
Glove Material Breakthrough Time Breakthrough Time for 3-Isopropoxy-1-
(minutes) (minutes) propanol

(Estimated)

Excellent (for

Nitrile > 480 > 480
incidental contact)
Neoprene > 480 > 480 Excellent
Butyl Rubber > 480 > 480 Excellent
Natural Rubber Not Recommended Not Recommended Not Recommended

Disclaimer: The breakthrough times are based on data for similar chemicals and should be
used as a guideline only. Always verify with the glove manufacturer for specific chemical
resistance.

Operational and Disposal Plans
Safe Handling and Storage Procedures

e Engineering Controls: Always handle 3-lsopropoxy-1-propanol inside a properly functioning
and certified laboratory chemical fume hood.

« Ignition Sources: Ensure the work area is free of all potential ignition sources, including open
flames, hot surfaces, sparks, and static discharge. Use of explosion-proof electrical
equipment is recommended.

e Personal Hygiene: Avoid direct contact with skin and eyes. Do not inhale vapors. Wash
hands and any exposed skin thoroughly after handling.

e Storage: Store in a cool, dry, and well-ventilated area away from heat and direct sunlight.
Keep containers tightly closed. Store separately from incompatible materials such as strong
oxidizing agents.

Spill Management
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o Small Spills (inside a fume hood):

o

Alert personnel in the immediate area.

[¢]

Absorb the spill with a non-combustible inert material such as sand or vermiculite. Do not
use combustible materials like paper towels as the primary absorbent.

[¢]

Collect the absorbed material and contaminated items into a designated, labeled
hazardous waste container.

[¢]

Clean the spill area with soap and water.

o Large Spills (outside a fume hood):

[e]

Evacuate the laboratory immediately and alert others.

o

If it is safe to do so, eliminate all ignition sources.

[¢]

Close the laboratory door and prevent entry.

[e]

Contact your institution's Environmental Health & Safety (EHS) office or emergency
response team.

Waste Disposal Protocol

3-Isopropoxy-1-propanol and any materials contaminated with it must be disposed of as
hazardous waste. Do not pour down the drain.

o Waste Collection: Collect all liquid waste in a designated, compatible, and clearly labeled
hazardous waste container. Solid waste, such as contaminated gloves and absorbent
materials, should be collected in a separate, clearly labeled hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical
name "3-Isopropoxy-1-propanol,” and a description of the associated hazards (e.g.,
"Flammable Liquid").

o Storage: Keep waste containers tightly sealed and store them in a designated, cool, and
well-ventilated satellite accumulation area, away from ignition sources and incompatible
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materials.

» Disposal: Arrange for pickup and disposal through your institution's EHS office or a licensed
hazardous waste disposal contractor.

Procedural Workflow Diagram

The following diagram illustrates the decision-making process for selecting the appropriate
personal protective equipment when handling 3-lsopropoxy-1-propanol.
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PPE Selection Workflow for 3-Isopropoxy-1-propanol
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Caption: Logical workflow for PPE selection when handling 3-Isopropoxy-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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